Cas no 1388074-83-6 (O-(3-methyl-2-nitrophenyl)methylhydroxylamine)

• Product Name: O-(3-methyl-2-nitrophenyl)methylhydroxylamine
• CAS No: 1388074-83-6
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6520316
• PubChem ID: 130051947
• Update Time: 2025-07-21

O-(3-methyl-2-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-methyl-2-nitrophenyl)methylhydroxylamine
• 1388074-83-6
• O-[(3-methyl-2-nitrophenyl)methyl]hydroxylamine
• EN300-1858017

• Inchi： 1S/C8H10N2O3/c1-6-3-2-4-7(5-13-9)8(6)10(11)12/h2-4H,5,9H2,1H3
• InChI Key： CEGRMVPYMRMTGD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C)C=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on O-(3-methyl-2-nitrophenyl)methylhydroxylamine

Introduction to O-(3-methyl-2-nitrophenyl)methylhydroxylamine and Its Significance in Modern Chemical Research

O-(3-methyl-2-nitrophenyl)methylhydroxylamine (CAS No. 1388074-83-6) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and the exploration of biochemical pathways.

The molecular structure of O-(3-methyl-2-nitrophenyl)methylhydroxylamine consists of a nitro-substituted aromatic ring linked to a hydroxylamine moiety. This configuration imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry. The presence of the nitro group enhances its electronic properties, while the hydroxylamine part allows for further functionalization, enabling the creation of more complex derivatives.

In recent years, there has been a growing interest in exploring the potential applications of O-(3-methyl-2-nitrophenyl)methylhydroxylamine in drug discovery. Its unique chemical profile suggests that it could be utilized in the synthesis of inhibitors targeting various biological pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression.

One of the most compelling aspects of O-(3-methyl-2-nitrophenyl)methylhydroxylamine is its versatility in chemical reactions. The nitro group can undergo reduction to form an amine, while the hydroxylamine can participate in nucleophilic substitution reactions. These characteristics make it an attractive building block for designing molecules with tailored biological activities. Researchers have leveraged these properties to develop novel compounds with potential therapeutic benefits.

The synthesis of O-(3-methyl-2-nitrophenyl)methylhydroxylamine involves multi-step organic transformations, each requiring precise control to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the process. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Recent advancements in computational chemistry have further facilitated the study of O-(3-methyl-2-nitrophenyl)methylhydroxylamine. Molecular modeling techniques allow researchers to predict the interactions between this compound and biological targets with remarkable accuracy. This approach has accelerated the drug discovery process by enabling virtual screening of potential candidates before experimental validation.

The pharmacological properties of derivatives derived from O-(3-methyl-2-nitrophenyl)methylhydroxylamine have been extensively studied in preclinical models. Initial findings suggest that these compounds exhibit promising activity against various diseases, including neurodegenerative disorders and chronic inflammatory conditions. The ability to modulate biological pathways with high specificity makes this class of molecules particularly attractive for therapeutic development.

In conclusion, O-(3-methyl-2-nitrophenyl)methylhydroxylamine (CAS No. 1388074-83-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in addressing complex diseases is likely to grow even further.